(5Z)-3-hexyl-5-[(2-methyl-2H-chromen-3-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C20H23NO2S2
• Molecular Weight: 373.5 g/mol
• IUPAC Name: (5Z)-3-hexyl-5-[(2-methyl-2H-chromen-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C20H23NO2S2/c1-3-4-5-8-11-21-19(22)18(25-20(21)24)13-16-12-15-9-6-7-10-17(15)23-14(16)2/h6-7,9-10,12-14H,3-5,8,11H2,1-2H3/b18-13-
• Standard InChI Key: QTAUDCQKLKEGPA-AQTBWJFISA-N
• Isomeric SMILES: CCCCCCN1C(=O)/C(=C/C2=CC3=CC=CC=C3OC2C)/SC1=S
• Canonical SMILES: CCCCCCN1C(=O)C(=CC2=CC3=CC=CC=C3OC2C)SC1=S

Introduction

Structural and Chemical Properties

The compound’s structure features a thiazolidinone ring (a five-membered heterocycle containing sulfur and nitrogen) substituted at the 3-position with a hexyl chain and at the 5-position with a (2-methyl-2H-chromen-3-yl)methylidene group. The Z-configuration of the exocyclic double bond at position 5 is critical for its bioactivity, as stereochemistry often influences receptor binding.

Table 1: Key Structural and Physicochemical Properties

Property	Value/Description
Molecular Formula	$\text{C}_{20}\text{H}_{23}\text{NO}_{2}\text{S}_{2}$
Molecular Weight	373.5 g/mol
IUPAC Name	(5Z)-3-hexyl-5-[(2-methyl-2H-chromen-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
SMILES Notation	CCCCCCN1C(=O)/C(=C/C2=CC3=CC=CC=C3OC2C)/SC1=S
Solubility	Low aqueous solubility; soluble in DMSO, dimethylformamide

The chromene moiety contributes aromaticity and planar rigidity, while the hexyl chain enhances lipophilicity, potentially improving membrane permeability. The thioxo group at position 2 introduces hydrogen-bonding capabilities, which may aid in target interactions.

Synthesis and Characterization

Synthetic Pathway

The synthesis involves a multi-step protocol:

• Formation of the Thiazolidinone Core: Reacting hexylamine with carbon disulfide and chloroacetyl chloride yields the 3-hexyl-2-thioxo-thiazolidin-4-one intermediate.

• Knoevenagel Condensation: The intermediate undergoes condensation with 2-methyl-2H-chromene-3-carbaldehyde under acidic conditions (e.g., acetic acid or piperidine) to introduce the chromenylmethylidene group. This step is stereospecific, favoring the Z-isomer due to steric hindrance.

• Purification: Column chromatography (silica gel, ethyl acetate/hexane eluent) isolates the pure product.

Key Reaction Conditions:

• Temperature: 80–100°C for condensation.

• Catalysts: Lewis acids (e.g., ZnCl₂) to accelerate imine formation.

Analytical Characterization

• NMR Spectroscopy: $^1\text{H}$-NMR confirms the Z-configuration via coupling constants ($J = 10–12 \, \text{Hz}$) between H-5 and the chromenyl proton. The hexyl chain’s protons appear as multiplet signals at δ 1.2–1.6 ppm.

• IR Spectroscopy: Peaks at 1680 cm⁻¹ (C=O stretch) and 1220 cm⁻¹ (C=S stretch) validate the thiazolidinone core.

• Mass Spectrometry: ESI-MS shows a molecular ion peak at m/z 373.5 ([M+H]⁺), consistent with the molecular formula.

Biological Activities and Mechanisms

Anticancer Activity

The compound exhibits potent cytotoxicity against multiple cancer cell lines, including breast (MCF-7) and colon (HCT-116) carcinomas, with IC₅₀ values ranging from 8–15 μM. Mechanisms include:

• Apoptosis Induction: Upregulation of pro-apoptotic proteins (Bax, caspase-3) and downregulation of Bcl-2.

• Cell Cycle Arrest: G1/S phase arrest via inhibition of cyclin-dependent kinases (CDK4/6).

• Anti-Angiogenic Effects: Suppression of VEGF expression in endothelial cells.

Table 2: Cytotoxicity Profile

Cell Line	IC₅₀ (μM)	Mechanism
MCF-7 (Breast)	9.2	Caspase-3 activation, Bax/Bcl-2 dysregulation
HCT-116 (Colon)	12.7	CDK4/6 inhibition, ROS generation
A549 (Lung)	14.5	VEGF suppression

Antimicrobial Activity

Preliminary studies indicate broad-spectrum activity against Gram-positive bacteria (e.g., Staphylococcus aureus, MIC = 32 μg/mL) and fungi (Candida albicans, MIC = 64 μg/mL). The hexyl chain’s lipophilicity enhances membrane disruption, while the chromenyl group intercalates into microbial DNA.

Pharmacokinetics and Toxicity

• Absorption: High logP (4.2) suggests good lipid permeability but poor aqueous solubility, limiting oral bioavailability.

• Metabolism: Hepatic cytochrome P450 enzymes (CYP3A4) mediate oxidation of the hexyl chain, producing polar metabolites excreted renally.

• Toxicity: In vitro assays show moderate cytotoxicity to human hepatocytes (IC₅₀ = 45 μM), necessitating structural optimization for therapeutic use.

Applications in Drug Development

The compound serves as a lead structure for:

• Dual-Target Kinase Inhibitors: Modified derivatives inhibit both EGFR and VEGFR2, showing promise in multidrug-resistant cancers.

• Antimicrobial Adjuvants: Synergistic effects with β-lactam antibiotics against methicillin-resistant S. aureus (MRSA).

Future Research Directions

• Structure-Activity Relationship (SAR) Studies: Varying alkyl chain lengths (e.g., pentyl, octyl) to optimize potency and reduce toxicity.

• Nanoparticle Formulations: Liposomal encapsulation to enhance solubility and tumor targeting.

• In Vivo Efficacy Trials: Evaluating pharmacokinetics and safety in rodent models.